Cas no 2248300-04-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate
• CAS No: 2248300-04-9
• MF: C₁₆H₈N₂O₅
• MW: 308.24512386322
• CID: 6267272
• PubChem ID: 165724208
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515609
• 2248300-04-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate

• Inchi： 1S/C16H8N2O5/c19-14-10-3-1-2-4-11(10)15(20)18(14)23-16(21)9-5-6-13-12(7-9)17-8-22-13/h1-8H
• InChI Key： XVKIKYHVAZPULM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)N=CO2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 308.04332136g/mol
• Monoisotopic Mass: 308.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate (CAS No. 2248300-04-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate, with the CAS number 2248300-04-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles and benzoxazoles, which are known for their diverse biological activities and therapeutic potential.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate is characterized by the presence of a benzoxazole ring linked to an isoindole moiety through an ester linkage. The isoindole ring is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, while the benzoxazole ring is a six-membered heterocycle with one nitrogen and one oxygen atom. The combination of these two rings imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate in various therapeutic areas. One of the most promising applications is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can effectively reduce inflammatory markers such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also exhibits a reasonable half-life, allowing for once or twice daily dosing regimens.

Toxicity studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate have been conducted to ensure its safety for use in humans. These studies have shown that the compound has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate has been optimized using modern synthetic techniques. The most common approach involves the reaction of an appropriate benzoxazole carboxylic acid with an isoindole derivative under suitable conditions. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. This synthetic route has been validated by multiple research groups and is considered robust and reproducible.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-benzoxazole-5-carboxylate (CAS No. 2248300-04-) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.